3-(4-Bromoanilino)-1-(4-chlorophenyl)pyrrolidine-2,5-dione

• IUPAC Name: 3-(4-bromoanilino)-1-(4-chlorophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C16H12BrClN2O2/c17-10-1-5-12(6-2-10)19-14-9-15(21)20(16(14)22)13-7-3-11(18)4-8-13/h1-8,14,19H,9H2
• InChI Key: HMZDPCCCODZYIE-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)Cl)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H12BrClN2O2
• Molecular Weight: 379.63 g/mol

Description

3-(4-Bromoanilino)-1-(4-chlorophenyl)pyrrolidine-2,5-dione is an organic compound that belongs to the class of pyrrolidine-2,5-diones This compound is characterized by the presence of a bromine-substituted aniline group and a chlorine-substituted phenyl group attached to a pyrrolidine-2,5-dione core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Bromoanilino)-1-(4-chlorophenyl)pyrrolidine-2,5-dione typically involves the following steps:

• Formation of the Pyrrolidine-2,5-dione Core: : The pyrrolidine-2,5-dione core can be synthesized through a cyclization reaction involving a suitable dicarboxylic acid derivative and an amine. For instance, succinic anhydride can be reacted with an amine to form the pyrrolidine-2,5-dione ring.

• Introduction of the 4-Bromoanilino Group: : The 4-bromoanilino group can be introduced through a nucleophilic substitution reaction. This involves reacting the pyrrolidine-2,5-dione core with 4-bromoaniline under suitable conditions, such as in the presence of a base like sodium hydride or potassium carbonate.

• Introduction of the 4-Chlorophenyl Group: : The 4-chlorophenyl group can be introduced through a similar nucleophilic substitution reaction. The pyrrolidine-2,5-dione core is reacted with 4-chlorobenzyl chloride or 4-chlorobenzyl bromide in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(4-Bromoanilino)-1-(4-chlorophenyl)pyrrolidine-2,5-dione can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to reduce specific functional groups within the molecule.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the bromine and chlorine-substituted positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium, hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether, sodium borohydride in methanol or ethanol.

Substitution: Sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Major Products Formed

Oxidation: Formation of oxidized derivatives such as carboxylic acids or ketones.

Reduction: Formation of reduced derivatives such as amines or alcohols.

Substitution: Formation of substituted derivatives with different functional groups replacing the bromine or chlorine atoms.

Scientific Research Applications

3-(4-Bromoanilino)-1-(4-chlorophenyl)pyrrolidine-2,5-dione has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules. It can serve as a precursor for the development of new materials or catalysts.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties. It can be used in the development of new pharmaceuticals or bioactive compounds.

Medicine: Investigated for its potential therapeutic applications. It may be used in drug discovery and development processes.

Industry: Utilized in the production of specialty chemicals, polymers, or other industrial products.

Mechanism of Action

The mechanism of action of 3-(4-Bromoanilino)-1-(4-chlorophenyl)pyrrolidine-2,5-dione depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, or DNA. The compound’s effects can be mediated through various pathways, including inhibition of enzyme activity, modulation of receptor signaling, or interference with cellular processes.

Comparison with Similar Compounds

Similar Compounds

3-(4-Fluoroanilino)-1-(4-chlorophenyl)pyrrolidine-2,5-dione: Similar structure with a fluorine atom instead of bromine.

3-(4-Bromoanilino)-1-(4-methylphenyl)pyrrolidine-2,5-dione: Similar structure with a methyl group instead of chlorine.

3-(4-Bromoanilino)-1-(4-nitrophenyl)pyrrolidine-2,5-dione: Similar structure with a nitro group instead of chlorine.

Uniqueness

3-(4-Bromoanilino)-1-(4-chlorophenyl)pyrrolidine-2,5-dione is unique due to the specific combination of bromine and chlorine substituents on the aniline and phenyl groups, respectively. This unique combination can impart distinct chemical and biological properties, making it valuable for specific applications in research and industry.